Cas no 2228215-06-1 ({2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• CAS No: 2228215-06-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5867361
• PubChem ID: 165707339
• Update Time: 2025-08-04

{2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• {2,2-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropyl}methanamine
• EN300-1794662
• 2228215-06-1

• Inchi： 1S/C12H21N3/c1-9(2)15-6-10(5-14-15)12(8-13)7-11(12,3)4/h5-6,9H,7-8,13H2,1-4H3
• InChI Key： DSBPGWUIKZNNJU-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN(C(C)C)C=2)CC1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine

Comprehensive Guide to {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228215-06-1)

The compound {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228215-06-1) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of cyclopropylmethanamine derivatives, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their versatile reactivity and potential applications. The presence of both pyrazole and cyclopropyl moieties in its structure makes it a valuable scaffold for drug discovery and material science.

Researchers and industry professionals are actively exploring the properties of {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine due to its potential as a building block in medicinal chemistry. The compound's pyrazole ring is known for its bioisosteric properties, often used to mimic other heterocycles in drug design. Meanwhile, the cyclopropyl group can enhance metabolic stability and influence the conformational behavior of molecules, making it a sought-after feature in modern therapeutics.

In recent years, there has been growing interest in CAS 2228215-06-1 from both academic and industrial perspectives. The compound's unique structure makes it particularly relevant for researchers working on central nervous system (CNS) targets and enzyme inhibitors. Its potential applications in developing novel pharmaceutical intermediates have made it a subject of numerous patent applications and research publications.

The synthesis of {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize the production process. The compound's stability and solubility characteristics make it suitable for various formulation applications in drug development.

From a commercial perspective, CAS 2228215-06-1 has seen increasing demand in the fine chemicals market. Suppliers specializing in custom synthesis and building blocks for drug discovery have reported growing inquiries about this compound. Its potential as a pharmacophore in various therapeutic areas, including neurological disorders and inflammatory conditions, has driven this interest.

Quality control for {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. Storage recommendations generally include protection from moisture and light, with optimal conditions varying based on specific formulations.

The safety profile of CAS 2228215-06-1 has been studied in preliminary research, with standard laboratory precautions recommended for handling. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when working with this compound, as with all fine chemicals. Material safety data sheets provide detailed handling instructions for industrial and research applications.

Recent scientific literature highlights the potential of {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine derivatives in addressing current challenges in medicinal chemistry. The compound's structural features make it particularly interesting for developing selective receptor modulators and enzyme inhibitors with improved pharmacokinetic properties. These applications align with current trends in precision medicine and targeted therapies.

For researchers considering CAS 2228215-06-1 for their projects, several commercial sources offer the compound in various quantities and purity grades. The pricing typically reflects the complexity of synthesis and purification processes involved. Many suppliers provide custom synthesis services for derivatives and analogs, allowing for structure-activity relationship studies in drug discovery programs.

The future outlook for {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanamine appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to seek novel chemical entities with improved properties, compounds like this that combine multiple pharmacophoric elements are likely to remain in focus. The development of more efficient synthetic routes and scaled-up production methods may further increase its accessibility to researchers.

In conclusion, CAS 2228215-06-1 represents an interesting case study in modern medicinal chemistry, combining structural features that are valuable for drug design. Its pyrazole-cyclopropyl hybrid structure offers multiple points for chemical modification, making it a versatile building block for pharmaceutical research. As understanding of its properties and applications continues to grow, this compound is poised to play a significant role in the development of new therapeutic agents.